Cas no 1934958-38-9 (3-(propan-2-yl)oxolane-2-carboxylic acid)

• Product Name: 3-(propan-2-yl)oxolane-2-carboxylic acid
• CAS No: 1934958-38-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD29906764
• CID: 5221305
• PubChem ID: 122236706
• Update Time: 2025-05-25

3-(propan-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3-(propan-2-yl)oxolane-2-carboxylic acid

• MDL： MFCD29906764
• Inchi： 1S/C8H14O3/c1-5(2)6-3-4-11-7(6)8(9)10/h5-7H,3-4H2,1-2H3,(H,9,10)
• InChI Key： LIQUGGZXCRCNHB-UHFFFAOYSA-N
• SMILES： C(C1CCOC1C(=O)O)(C)C

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(propan-2-yl)oxolane-2-carboxylic acid

3-(Propan-2-yl)oxolane-2-carboxylic Acid: A Comprehensive Overview

3-(Propan-2-yl)oxolane-2-carboxylic acid, also known by its CAS registry number CAS No. 1934958-38-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclic ether group with a carboxylic acid functionality. The molecule's structure, specifically the presence of a propan-2-yl substituent on the oxolane ring, imparts distinctive chemical and physical properties that make it valuable for various applications.

The synthesis of 3-(propan-2-yl)oxolane-2-carboxylic acid typically involves multi-step organic reactions, often starting from readily available starting materials such as glycidol or related epoxides. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the oxolane ring under mild conditions, which is a critical step in the synthesis process.

From a structural perspective, the compound features a five-membered oxolane ring (also known as a tetrahydrofuran ring) with a carboxylic acid group at position 2 and a propan-2-yl group at position 3. This arrangement creates steric hindrance around the carboxylic acid group, which influences its reactivity in chemical reactions. The compound's physical properties, such as its melting point and solubility, are also significantly affected by this structural feature. Recent studies have shown that these properties can be further tuned by modifying the substituents on the oxolane ring, opening up new possibilities for its application in drug delivery systems and polymer chemistry.

In terms of applications, 3-(propan-2-yl)oxolane-2-carboxylic acid has found utility in several areas. One notable application is in the development of biodegradable polymers. The carboxylic acid group allows for polymerization reactions, such as polycondensation, leading to materials with tailored mechanical and degradation properties. These polymers have potential uses in packaging, agriculture, and biomedical engineering, where biodegradability is a critical factor.

Another promising area of application is in drug delivery systems. The compound's ability to form stable ester linkages makes it suitable for creating prodrugs or controlled-release formulations. Recent research has focused on incorporating this compound into polymeric nanoparticles and hydrogels to enhance drug stability and targeting efficiency. For example, studies have demonstrated that nanoparticles synthesized using this compound can effectively encapsulate hydrophobic drugs and release them in a controlled manner over extended periods.

The compound's reactivity also makes it valuable in organic synthesis as an intermediate for constructing more complex molecules. Its ability to undergo nucleophilic addition reactions at the carbonyl carbon of the carboxylic acid group has been exploited in the synthesis of various bioactive compounds. For instance, researchers have used it as a building block for constructing antibiotics and anti-inflammatory agents with improved pharmacokinetic profiles.

From an environmental standpoint, the biodegradability of 3-(propan-2-yl)oxolane-2-carboxylic acid has been extensively studied. Research indicates that under aerobic conditions, the compound undergoes rapid degradation due to microbial action, making it an eco-friendly alternative to traditional synthetic materials. This property aligns with current global efforts to develop sustainable chemical products that minimize environmental impact.

In conclusion, 3-(propan-2-yl)oxolane-2-carboxylic acid, with its unique structure and versatile properties, continues to be a focal point in chemical research and industrial applications. Its potential for use in biodegradable polymers, drug delivery systems, and organic synthesis highlights its importance as a multifunctional chemical building block. As research progresses, further innovations are expected to unlock even more applications for this intriguing compound.